Cas no 401-76-3 (2-(3-fluorophenyl)propan-2-ol)
2-(3-fluorophenyl)propan-2-ol structure
Product Name:2-(3-fluorophenyl)propan-2-ol
CAS No:401-76-3
MF:C9H11FO
MW:154.181446313858
MDL:MFCD11870100
CID:925424
PubChem ID:314548
Update Time:2025-04-19
2-(3-fluorophenyl)propan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-fluorophenyl)propan-2-ol
- <3-Fluor-phenyl>-dimethylcarbinol
- EN300-1261525
- NSC-232435
- SB83994
- AKOS009996437
- CS-0210013
- 401-76-3
- SCHEMBL22012213
- AMY4656
- NSC232435
- DTXSID50310828
- BS-28415
- 2-(3-Fluorophenyl)-2-propanol
-
- MDL: MFCD11870100
- Inchi: 1S/C9H11FO/c1-9(2,11)7-4-3-5-8(10)6-7/h3-6,11H,1-2H3
- InChI Key: HJYNFYSNULPWRA-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1)C(C)(C)O
Computed Properties
- Exact Mass: 154.07900
- Monoisotopic Mass: 154.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: 1.09
- Boiling Point: 211.6°C at 760 mmHg
- Flash Point: 101°C
- Refractive Index: 1.499
- PSA: 20.23000
- LogP: 2.05310
2-(3-fluorophenyl)propan-2-ol Customs Data
- HS CODE:2906299090
- Customs Data:
China Customs Code:
2906299090Overview:
2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
2-(3-fluorophenyl)propan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F621680-250mg |
2-(3-Fluorophenyl)propan-2-ol |
401-76-3 | 250mg |
$64.00 | 2023-05-18 | ||
| TRC | F621680-500mg |
2-(3-Fluorophenyl)propan-2-ol |
401-76-3 | 500mg |
$87.00 | 2023-05-18 | ||
| TRC | F621680-1g |
2-(3-Fluorophenyl)propan-2-ol |
401-76-3 | 1g |
$ 110.00 | 2022-06-04 | ||
| TRC | F621680-2.5g |
2-(3-Fluorophenyl)propan-2-ol |
401-76-3 | 2.5g |
$259.00 | 2023-05-18 | ||
| Apollo Scientific | PC902057-1g |
2-(3-Fluorophenyl)propan-2-ol |
401-76-3 | 97% | 1g |
£100.00 | 2024-08-02 | |
| Apollo Scientific | PC902057-5g |
2-(3-Fluorophenyl)propan-2-ol |
401-76-3 | 97% | 5g |
£225.00 | 2024-08-02 | |
| Apollo Scientific | PC902057-25g |
2-(3-Fluorophenyl)propan-2-ol |
401-76-3 | 97% | 25g |
£665.00 | 2024-08-02 | |
| abcr | AB430367-1 g |
2-(3-Fluorophenyl)-2-propanol |
401-76-3 | 1g |
€496.00 | 2023-06-16 | ||
| abcr | AB430367-5 g |
2-(3-Fluorophenyl)-2-propanol |
401-76-3 | 5g |
€1373.40 | 2023-06-16 | ||
| TRC | F621680-1000mg |
2-(3-Fluorophenyl)propan-2-ol |
401-76-3 | 1g |
$138.00 | 2023-05-18 |
2-(3-fluorophenyl)propan-2-ol Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
401-76-3 (2-(3-fluorophenyl)propan-2-ol) Related Products
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- 128092-73-9(R: OH)
- 126534-33-6((R)-1-(3-Fluorophenyl)ethanol)
- 235096-11-4(1,2-Propanediol, 2-(4-fluorophenyl)-)
- 76529-20-9(Benzenemethanol, a-ethyl-3-fluoro-a-methyl-)
- 126534-32-5((S)-1-(3-Fluorophenyl)ethanol)
- 402-41-5(2-(4-Fluorophenyl)-2-propanol)
- 379-55-5(4-Fluoro-a-(4-fluorophenyl)-a-phenyl-benzenemethanol)
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